![molecular formula C11H11F2N3 B7459424 2,4-difluoro-N-[(2-methylpyrazol-3-yl)methyl]aniline](/img/structure/B7459424.png)
2,4-difluoro-N-[(2-methylpyrazol-3-yl)methyl]aniline
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Overview
Description
2,4-difluoro-N-[(2-methylpyrazol-3-yl)methyl]aniline is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a member of the aniline family of compounds and is commonly referred to as DFPMA.
Mechanism of Action
DFPMA exerts its biological effects through the inhibition of certain enzymes that are involved in various cellular processes. Specifically, it has been shown to inhibit the activity of protein kinase C (PKC), which plays a role in cell proliferation and differentiation. In addition, it has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
The biochemical and physiological effects of DFPMA are diverse and depend on the specific application. In general, it has been found to have anti-inflammatory and antimicrobial effects. It has also been shown to inhibit tumor growth in certain cancer cell lines.
Advantages and Limitations for Lab Experiments
One advantage of using DFPMA in lab experiments is its ability to inhibit the activity of specific enzymes, which allows for the investigation of their role in various cellular processes. However, one limitation is that it may not be effective in all cell types or in vivo models.
Future Directions
There are several future directions for research on DFPMA. One area of interest is its potential as a therapeutic agent for the treatment of various diseases, including cancer and inflammatory disorders. In addition, further studies are needed to elucidate the specific mechanisms by which DFPMA exerts its biological effects. Finally, the development of more efficient synthesis methods for DFPMA could facilitate its use in future research.
Synthesis Methods
The synthesis of DFPMA involves the reaction of 2,4-difluoroaniline with 2-methyl-3-pyrazolemethanol in the presence of a catalyst. The resulting product is a white crystalline solid that is soluble in organic solvents.
Scientific Research Applications
DFPMA has been extensively studied for its potential applications in various scientific fields. It has been found to have antimicrobial, antitumor, and anti-inflammatory properties. In addition, it has been investigated as a potential inhibitor of certain enzymes that play a role in cancer progression.
properties
IUPAC Name |
2,4-difluoro-N-[(2-methylpyrazol-3-yl)methyl]aniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11F2N3/c1-16-9(4-5-15-16)7-14-11-3-2-8(12)6-10(11)13/h2-6,14H,7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBBSEYGQXMLXOL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC=N1)CNC2=C(C=C(C=C2)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11F2N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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